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Compound of Interest

Compound Name: 2-(Trichloroacetyl)pyrrole

Cat. No.: B045717

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the physical properties, synthesis, and key
applications of 2-(trichloroacetyl)pyrrole, a versatile heterocyclic building block in medicinal
and agricultural chemistry.

Core Physical and Chemical Properties

2-(trichloroacetyl)pyrrole is a halogenated derivative of pyrrole, appearing as a white to light
yellow or pale gray crystalline powder.[1] Its chemical structure, featuring an electron-
withdrawing trichloroacetyl group attached to the pyrrole ring, imparts unique reactivity, making
it a valuable intermediate in organic synthesis.[2]

The physical and chemical properties of 2-(trichloroacetyl)pyrrole are summarized in the
table below for easy reference.
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Property Value Source(s)
Molecular Formula CeHaCIsNO [2]
Molecular Weight 212.46 g/mol
Melting Point 72-78 °C [2][3]
Boiling Point 285 °C [1]
White to light yellow to light
Appearance [2][3]
orange powder/crystal
Soluble in Chloroform,
Solubility Methanol, Dichloromethane, [1]
Acetone, Ethanol
CAS Number 35302-72-8

Experimental Protocol: Synthesis of 2-
(trichloroacetyl)pyrrole

The synthesis of 2-(trichloroacetyl)pyrrole is typically achieved via the electrophilic acylation

of pyrrole with trichloroacetyl chloride.[4] The following is a representative experimental

protocol.

Materials:

e Pyrrole

 Trichloroacetyl chloride

e Anhydrous diethyl ether

e Sodium carbonate

e Anhydrous sodium sulfate

o CELITE® (or other filter aid)
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 Brine (saturated NaCl solution)
Procedure:

» Under a nitrogen atmosphere, a solution of pyrrole (0.37 mol) in anhydrous ether (500 mL) is
added dropwise over a 2-hour period to a solution of trichloroacetyl chloride (0.43 mol) in
anhydrous ether (150 mL).

e The reaction mixture will begin to reflux during the addition. After the addition is complete,
the mixture is refluxed for an additional hour.

e The reaction is then quenched by the addition of a solution of sodium carbonate (0.31 mol) in
water (200 mL).

e The organic and aqueous layers are separated. The organic layer is washed sequentially
with water (4 x 50 mL) and brine (1 x 50 mL).

e The organic layer is dried over anhydrous sodium sulfate.
e The solution is filtered through CELITE®, and the filter cake is washed with ether.

e The solvent is removed under reduced pressure to yield 2-(trichloroacetyl)pyrrole as a
solid.

Applications in Synthesis and Drug Discovery

2-(trichloroacetyl)pyrrole is not typically an end-product with direct biological activity. Instead,
its significance lies in its role as a key intermediate for the synthesis of more complex and
biologically active molecules.[2][4] The reactive trichloroacetyl group can be readily
transformed or can act as a leaving group, facilitating the construction of diverse molecular
scaffolds.[4]

This compound serves as a precursor for a variety of pharmaceuticals and agrochemicals,
including those with potential antibacterial, anti-inflammatory, and analgesic properties.[2] It is a
building block for the synthesis of various pyrrole derivatives, such as pyrrole-2-carboxylates
and more complex heterocyclic systems.

Below is a diagram illustrating the synthetic workflow for 2-(trichloroacetyl)pyrrole.
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Synthesis of 2-(trichloroacetyl)pyrrole.

The primary value of 2-(trichloroacetyl)pyrrole is as a versatile starting material. The
following diagram illustrates its role as a foundational block for creating diverse, biologically
active compounds.
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Role as a synthetic building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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